Cas no 918655-08-0 (1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-)

918655-08-0 structure
Product name:1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-
1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-
- 3-nitroso-4-(4-phenyltriazol-1-yl)-1,2,5-oxadiazole
- 918655-08-0
- DTXSID00845291
- 3-Nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,2,5-oxadiazole
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- Inchi: InChI=1S/C10H6N6O2/c17-12-9-10(14-18-13-9)16-6-8(11-15-16)7-4-2-1-3-5-7/h1-6H
- InChI Key: SQBMAVDMVULNCM-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=CN(N=N2)C3=NON=C3N=O
Computed Properties
- Exact Mass: 242.05522346g/mol
- Monoisotopic Mass: 242.05522346g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 99.1Ų
1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)- Related Literature
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Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
918655-08-0 (1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-) Related Products
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